Cas no 2097967-30-9 (N4-Heptyl-2-methylpyrimidine-4,6-diamine)

N4-Heptyl-2-methylpyrimidine-4,6-diamine is a pyrimidine derivative characterized by its heptyl and methyl substituents, which influence its solubility and reactivity. This compound is of interest in medicinal chemistry and material science due to its potential as a building block for more complex structures. The heptyl chain enhances lipophilicity, making it suitable for applications requiring non-polar interactions, while the methyl group at the 2-position contributes to steric and electronic modulation. Its diamine functionality allows for further functionalization, enabling its use in synthesizing heterocyclic compounds or coordination complexes. The compound’s stability and synthetic versatility make it a valuable intermediate in research and industrial applications.
N4-Heptyl-2-methylpyrimidine-4,6-diamine structure
2097967-30-9 structure
Product name:N4-Heptyl-2-methylpyrimidine-4,6-diamine
CAS No:2097967-30-9
MF:C12H22N4
MW:222.329882144928
CID:5047899

N4-Heptyl-2-methylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

    • N4-heptyl-2-methylpyrimidine-4,6-diamine
    • 4-N-heptyl-2-methylpyrimidine-4,6-diamine
    • N4-Heptyl-2-methylpyrimidine-4,6-diamine
    • Inchi: 1S/C12H22N4/c1-3-4-5-6-7-8-14-12-9-11(13)15-10(2)16-12/h9H,3-8H2,1-2H3,(H3,13,14,15,16)
    • InChI Key: KJUUSVLSTXZYHY-UHFFFAOYSA-N
    • SMILES: N(C1C=C(N)N=C(C)N=1)CCCCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 174
  • XLogP3: 3.4
  • Topological Polar Surface Area: 63.8

N4-Heptyl-2-methylpyrimidine-4,6-diamine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1967-4829-5g
N4-heptyl-2-methylpyrimidine-4,6-diamine
2097967-30-9 95%+
5g
$1909.0 2023-09-06
TRC
N307131-100mg
n4-heptyl-2-methylpyrimidine-4,6-diamine
2097967-30-9
100mg
$ 95.00 2022-06-03
Life Chemicals
F1967-4829-0.25g
N4-heptyl-2-methylpyrimidine-4,6-diamine
2097967-30-9 95%+
0.25g
$523.0 2023-09-06
Life Chemicals
F1967-4829-1g
N4-heptyl-2-methylpyrimidine-4,6-diamine
2097967-30-9 95%+
1g
$580.0 2023-09-06
Life Chemicals
F1967-4829-0.5g
N4-heptyl-2-methylpyrimidine-4,6-diamine
2097967-30-9 95%+
0.5g
$551.0 2023-09-06
TRC
N307131-500mg
n4-heptyl-2-methylpyrimidine-4,6-diamine
2097967-30-9
500mg
$ 365.00 2022-06-03
Life Chemicals
F1967-4829-10g
N4-heptyl-2-methylpyrimidine-4,6-diamine
2097967-30-9 95%+
10g
$2675.0 2023-09-06
Life Chemicals
F1967-4829-2.5g
N4-heptyl-2-methylpyrimidine-4,6-diamine
2097967-30-9 95%+
2.5g
$1267.0 2023-09-06
TRC
N307131-1g
n4-heptyl-2-methylpyrimidine-4,6-diamine
2097967-30-9
1g
$ 570.00 2022-06-03

Additional information on N4-Heptyl-2-methylpyrimidine-4,6-diamine

Comprehensive Overview of N4-Heptyl-2-methylpyrimidine-4,6-diamine (CAS No. 2097967-30-9): Properties, Applications, and Research Insights

N4-Heptyl-2-methylpyrimidine-4,6-diamine (CAS No. 2097967-30-9) is a specialized organic compound belonging to the pyrimidine derivative family. Its unique molecular structure, featuring a heptyl side chain and a methyl substitution at the 2-position, makes it a subject of interest in pharmaceutical and agrochemical research. This compound is often explored for its potential as a building block in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly focusing on its structure-activity relationship (SAR) to optimize its efficacy in targeted therapies.

The growing demand for small-molecule therapeutics has propelled studies on N4-Heptyl-2-methylpyrimidine-4,6-diamine. Recent trends highlight its relevance in precision medicine, where its modular design allows for customization in drug formulations. For instance, its pyrimidine core is a common motif in FDA-approved drugs, raising questions like "How does the heptyl chain enhance bioavailability?" or "What role does this compound play in combinatorial chemistry?" These queries reflect its prominence in high-throughput screening and fragment-based drug design.

From a synthetic chemistry perspective, CAS No. 2097967-30-9 is synthesized via multi-step organic reactions, including nucleophilic substitution and condensation. Its lipophilic heptyl group improves membrane permeability, a critical factor in central nervous system (CNS) drug development. This property aligns with current industry efforts to address the blood-brain barrier (BBB) challenge, a frequent search topic among neuroscientists and medicinal chemists.

Environmental and green chemistry applications are also emerging for N4-Heptyl-2-methylpyrimidine-4,6-diamine. With sustainability being a hot topic, researchers are investigating its degradability and eco-friendly synthesis routes. Questions such as "Can this compound be derived from renewable feedstocks?" or "What are its biodegradation pathways?" are gaining traction in academic forums and patent literature.

In summary, N4-Heptyl-2-methylpyrimidine-4,6-diamine (CAS No. 2097967-30-9) exemplifies the intersection of chemical innovation and biomedical demand. Its versatility in drug design, coupled with its potential in sustainable chemistry, positions it as a compound of significant scientific and industrial value. Ongoing research continues to uncover new dimensions of its utility, ensuring its place in future R&D pipelines.

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